molecular formula C8H4N2OS B2637467 6-Cyano-2-mercaptobenzo[d]oxazole CAS No. 1806521-85-6

6-Cyano-2-mercaptobenzo[d]oxazole

Cat. No. B2637467
CAS RN: 1806521-85-6
M. Wt: 176.19
InChI Key: MCBHOPRXVFGNKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Cyano-2-mercaptobenzo[d]oxazole is a derivative of oxazole, a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring . It is a significant heterocyclic nucleus due to its wide spectrum of biological activities .


Synthesis Analysis

The synthesis of oxazole compounds, including 6-Cyano-2-mercaptobenzo[d]oxazole, has been a topic of interest in medicinal chemistry . The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .


Molecular Structure Analysis

The oxazole ring in 6-Cyano-2-mercaptobenzo[d]oxazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .


Chemical Reactions Analysis

The Fischer oxazole synthesis is a chemical synthesis of an oxazole from a cyanohydrin and an aldehyde in the presence of anhydrous hydrochloric acid . This method, discovered by Emil Fischer in 1896, could potentially be used in the synthesis of 6-Cyano-2-mercaptobenzo[d]oxazole .

Scientific Research Applications

  • Antimicrobial Activity :

    • Synthesized compounds from 6-Cyano-2-mercaptobenzo[d]oxazole showed promising antimicrobial activity against various pathogens including E. coli, P. aeruginosa, S. aureus, S. pyogenus, C. albicans, A. niger, and A. clavatus (Gour et al., 2021).
  • Synthesis of Bioactive Compounds :

    • The compound plays a crucial role in synthesizing novel heterocyclic compounds with potential biological activities, including antibacterial effects (Adnan & Jasim, 2021).
  • Anticancer Properties :

    • Derivatives of 6-Cyano-2-mercaptobenzo[d]oxazole exhibited in vitro anticancer activities, highlighting its potential in cancer treatment research (Bhat et al., 2004).
  • Applications in Mass Spectrometry :

    • 2-Mercaptobenzothiazole, a related compound, serves as a new matrix for matrix-assisted laser desorption mass spectrometry (MALDI-MS), showing high sensitivity and resolution for protein analysis (Xu et al., 1997).
  • Antiprotozoal and Antifungal Activities :

    • The compound's derivatives exhibit potential antiprotozoal and antifungal activities, contributing to the development of new therapeutic agents (Racané et al., 2006).
  • Chemiluminescence and Diagnostics :

    • It acts as a precursor in the synthesis of Firefly luciferin, a substance used in chemiluminescence systems for medicinal diagnostics, biochemistry, and forensic trace analysis (Würfel et al., 2012).
  • Anticonvulsant Agents :

    • Benzothiazole derivatives of 6-Cyano-2-mercaptobenzo[d]oxazole showed promising results as anticonvulsant agents in various neurotoxicity tests, indicating potential use in epilepsy treatment (Liu et al., 2016).
  • Flotation of Minerals :

    • Derivatives of the compound have been used in the flotation of minerals like galena, chalcocite, and sphalerite, enhancing the efficiency of mineral extraction processes (Maier & Dobias, 1997).

Safety And Hazards

While specific safety and hazard information for 6-Cyano-2-mercaptobenzo[d]oxazole was not found, it’s important to handle all chemicals with care. For example, 2-Cyano-6-hydroxybenzothiazole, a related compound, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Oxazole-based molecules, including 6-Cyano-2-mercaptobenzo[d]oxazole, are becoming a significant heterocyclic nucleus, leading researchers globally to synthesize diverse oxazole derivatives . The aim is to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis . This suggests a promising future direction in the field of medicinal chemistry.

properties

IUPAC Name

2-sulfanylidene-3H-1,3-benzoxazole-6-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4N2OS/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H,10,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MCBHOPRXVFGNKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1C#N)OC(=S)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

176.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Cyano-2-mercaptobenzo[d]oxazole

CAS RN

1806521-85-6
Record name 2-sulfanyl-1,3-benzoxazole-6-carbonitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.